1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-N-(pyridin-4-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H19Cl2N3O3S/c19-15-3-4-16(20)17(10-15)27(25,26)23-9-1-2-14(12-23)18(24)22-11-13-5-7-21-8-6-13/h3-8,10,14H,1-2,9,11-12H2,(H,22,24)
• InChI Key: KHXJMPWAFLDRHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C18H19Cl2N3O3S
• Molecular Weight: 428.3 g/mol

Description

1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide, also known as DPCPX, is a potent and selective antagonist of adenosine A1 receptors. It has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide acts as a competitive antagonist of adenosine A1 receptors, which are G protein-coupled receptors that are widely distributed in the body. Adenosine A1 receptors are involved in various physiological processes, such as regulation of heart rate, blood pressure, and neurotransmitter release. By blocking adenosine A1 receptors, 1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide can modulate these processes and provide insights into their underlying mechanisms.
Biochemical and Physiological Effects:
1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide has been shown to have several biochemical and physiological effects, including inhibition of adenosine-induced vasodilation, reduction of cardiac contractility, and modulation of neurotransmitter release. These effects are consistent with the role of adenosine A1 receptors in these processes and provide evidence for their involvement in various physiological and pathological conditions.

Advantages and Limitations for Lab Experiments

1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide has several advantages for lab experiments, including its high potency and selectivity for adenosine A1 receptors, which allows for precise modulation of their activity. However, it also has some limitations, such as its low solubility in aqueous solutions and its potential off-target effects at high concentrations.

Future Directions

There are several future directions for the use of 1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide in scientific research, including the investigation of its role in other physiological and pathological processes, such as inflammation, immune response, and metabolism. Additionally, the development of more potent and selective adenosine A1 receptor antagonists may provide new insights into the pharmacology of this receptor and its involvement in various diseases.

Scientific Research Applications

1-[(2,5-dichlorophenyl)sulfonyl]-N-(4-pyridinylmethyl)-3-piperidinecarboxamide has been extensively used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes, such as cardiovascular diseases, neurodegenerative disorders, and cancer. It has also been used to study the pharmacology of adenosine A1 receptors and their interactions with other receptors and signaling pathways.